Cas no 79247-74-8 (4-tert-butyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-tert-butyl-1,3-thiazole-2-carboxylic acid
• CAS No: 79247-74-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 554639
• PubChem ID: 19786343
• Update Time: 2025-06-10

4-tert-butyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)thiazole-2-carboxylic acid
• 2-THIAZOLECARBOXYLIC ACID,4-(1,1-DIMETHYLETHYL)-
• 4-tert-Butyl-1,3-thiazole-2-carboxylic acid
• 2-Thiazolecarboxylic acid,4-(1,1-dimethylethyl)
• 4-t-butylthiazole-2-carboxylic acid
• 4-tert-butylthiazole-2-carboxylic acid
• 4-(tert-Butyl)thiazole-2-carboxylicacid
• AB41854
• W18594
• EN300-151584
• CS-0272607
• 4-(2-Methyl-2-propanyl)-1,3-thiazole-2-carboxylic acid
• SCHEMBL1397634
• WS-01629
• FT-0738375
• AKOS006240827
• CLYPCQOVDDPODX-UHFFFAOYSA-N
• 2-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-
• 79247-74-8
• Z1198173177
• 2-Thiazolecarboxylic acid,4-(1,1-dimethylethyl)-
• DTXSID80599902
• DB-082998
• 4-tert-butyl-1,3-thiazole-2-carboxylic acid

• MDL： MFCD07377488
• Inchi： 1S/C8H11NO2S/c1-8(2,3)5-4-12-6(9-5)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： CLYPCQOVDDPODX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 78.43000
• LogP: 2.13880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-tert-butyl-1,3-thiazole-2-carboxylic acid

Comprehensive Analysis of 4-tert-butyl-1,3-thiazole-2-carboxylic acid (CAS No. 79247-74-8): Properties, Applications, and Industry Trends

4-tert-butyl-1,3-thiazole-2-carboxylic acid (CAS No. 79247-74-8) is a specialized organic compound belonging to the thiazole carboxylic acid derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a tert-butyl group and a carboxylic acid moiety attached to a thiazole ring. Its molecular formula, C₈H₁₁NO₂S, reflects its moderate molecular weight (185.24 g/mol), making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for thiazole-based compounds in drug discovery, particularly for their potential as enzyme inhibitors and antimicrobial agents. Researchers are exploring 4-tert-butyl-1,3-thiazole-2-carboxylic acid as a building block for designing novel bioactive molecules, aligning with the industry's focus on green chemistry and sustainable synthesis. Its solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings.

From an industrial perspective, CAS 79247-74-8 is frequently discussed in forums related to high-value chemical intermediates. A surge in Google searches for terms like "thiazole derivatives in medicine" and "tert-butyl thiazole synthesis" underscores its relevance. The compound's stability under ambient conditions and compatibility with common coupling reagents (e.g., EDC/HOBt) make it a preferred choice for peptide mimetics development.

Environmental and regulatory trends also shape the discourse around 4-tert-butyl-1,3-thiazole-2-carboxylic acid. With increasing emphasis on REACH compliance and eco-friendly manufacturing, suppliers are optimizing production methods to minimize waste. Analytical techniques such as HPLC purity testing and NMR characterization ensure batch-to-batch consistency, addressing quality concerns raised by academic and industrial users alike.

In conclusion, 79247-74-8 represents a critical niche in fine chemicals, bridging gaps between academic research and commercial applications. Its adaptability to structure-activity relationship (SAR) studies and compatibility with automated synthesis platforms position it as a compound of enduring interest in the evolving landscape of heterocyclic chemistry.